Cas no 96-20-8 (2-Amino-1-butanol)

2-Amino-1-butanol structure

Product Name:2-Amino-1-butanol

CAS No:96-20-8

Molecular Formula:C₄H₁₁NO

Molecular Weight:89.1362411975861

MDL:MFCD00008095

CID:81789

PubChem ID:22129

2-Amino-1-butanol Properties

Names and Identifiers

- (±)-2-Amino-1-butanol
- (+/-)-2-Amino-1-butanol
- 2-Amino-1-butanol
- DL-2-Amino-1-butanol
- 2-Aminobutan-1-ol
- 2-Aminobutanol
- Aminobutanol
- 2-AMino-n-butyl alcohol
- ButanolaMine
- 2-Amino-1-hydroxybutane
- 2-Aminobutyl alcohol
- 1-BUTANOL, 2-AMINO-
- 1-Hydroxy-2-butylamine
- Butanol-2-amine
- 1-(Hydroxymethyl)propylamine
- r-(-)-2-amino-1-butanol
- 2-Amino-butan-1-ol
- 1-Butanol, 2-amino-, (S)-
- JCBPETKZIGVZRE-UHFFFAOYSA-N
- (+)-2-Amino-1-butanol
- D-2-Amino Butanol
- (+/-)-2-Amino
- 2-Amino-1-butanol (ACI)
- (RS)-2-Amino-1-butanol
- 1-Hydroxy-2-aminobutane
- 1-Hydroxy-sec-butylamine
- 1-Hydroxybutan-2-amine
- DL
- DL-2-Aminobutanol
- DL-α-Aminobutanol
- NSC 1068
- +Expand
- MDL： MFCD00008095
- InChIKey： JCBPETKZIGVZRE-UHFFFAOYSA-N
- Inchi： 1S/C4H11NO/c1-2-4(5)3-6/h4,6H,2-3,5H2,1H3
- SMILES： OCC(CC)N
- BRN： 1098274

Computed Properties

Exact Mass: 89.08410
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 89.084064
Heavy Atom Count: 6
Complexity: 30.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 46.2

Experimental Properties

LogP: 0.41630
PSA: 46.25000
Merck: 427
Refractive Index: n20/D 1.4510(lit.)
Boiling Point: 176-178 °C(lit.)
Melting Point: -2 °C (lit.)
Vapor Pressure: 0.3±0.7 mmHg at 25°C
Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
Color/Form: Colorless liquid.
Solubility: It can be mixed with water at will and soluble in alcohol and ether. It smells of ammonia.
Sensitiveness: Air Sensitive & Hygroscopic
Density: 0.943 g/mL at 25 °C(lit.)

2-Amino-1-butanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GSS-25g	2-Aminobutan-1-ol	96-20-8	98%	25g	$11.00	2024-04-19
A2B Chem LLC	AB60940-25g	2-Amino-1-butanol	96-20-8	98%	25g	$10.00	2024-07-18
Aaron	AR003H14-25g	2-Aminobutan-1-ol	96-20-8	98%	25g	$8.00	2024-07-18
abcr	AB131258-100 ml	(±)-2-Amino-1-butanol, 97%; .	96-20-8	97%	100ml	€50.60	2022-12-28
Ambeed	A456870-25g	2-Aminobutan-1-ol	96-20-8	98%	25g	$13.0
Apollo Scientific	OR16670-100g	2-Aminobutan-1-ol	96-20-8		100g	£12.00	2023-01-20
Chemenu	CM116610-500g	2-Amino-1-butanol	96-20-8	98%	500g	$104	2024-07-18
Enamine	EN300-19709-0.05g	2-aminobutan-1-ol	96-20-8	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D518594-1g	2-AMinobutan-1-ol	96-20-8	97%	1g	$255	2022-10-15
Fluorochem	091481-25g	2-Aminobutan-1-ol	96-20-8	95%	25g	￡14.00	2022-03-01

2-Amino-1-butanol Synthesis

Synthetic Circuit 1

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 20 h, 50 atm, rt; 30 atm

Reference

: Chemo-enzymatic synthesis of (S,S)-2,2'-(ethylenediamino)dibutan-1-ol

Yufryakov, V. S.; Tsvetikova, M. A.; Bystrova, N. A.; Kochetkov, K. A., Russian Chemical Bulletin, 2023, 72(5), 1268-1273

Synthetic Circuit 2

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Methanol ; 20 h, 50 atm, rt

Reference

: Method for producing ethambutol

, Russian Federation, , ,

Synthetic Circuit 3

2483-62-7

96-20-8

Reaction Conditions

1.1 Reagents: Sodium methoxide , Sodium borohydride Solvents: Methanol ; 20 min, 60 °C

Reference

: Borohydride reduction stabilizing system and method for reducing ester into alcohol

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, 8 - 10 bar, 50 - 55 °C

Reference

: Continuous flow process and reactor for manufacture of dl-2-nitro-1-butanol for production of dl-2-amino-1-butanol

, India, , ,

Synthetic Circuit 5

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, 8 - 10 bar, 50 - 55 °C

Reference

: Continuous flow process and apparatus for manufacture of DL-2-nitro-1-butanol

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

2835-81-6

96-20-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

: Reduction of amino acids to amino alcohols with lithium aluminum hydride. II

Vogl, O.; Pohm, M., Monatshefte fuer Chemie, 1953, 84, 1097-1102

Synthetic Circuit 7

5856-63-3

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Alumina , Magnesium , Cobalt ; 5 h, 2.5 MPa, 170 °C

Reference

: Racemization of chiral amino alcohols III: Effect of Mg or Ca addition on the activity and stability of the Co/γ-Al2O3 catalyst

Bai, Guoyi; Zhang, Chenfang; Zhang, Yuecheng; Yu, Haijun; He, Fei; et al, Reaction Kinetics and Catalysis Letters, 2007, 90(2), 373-380

Synthetic Circuit 8

2835-81-6

96-20-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Calcium acetate , Iron oxide (Fe2O3) Solvents: Water ; 10 h, 3 MPa, 70 °C

Reference

: Catalytic preparation method of aminobutanol

, China, , ,

Synthetic Circuit 9

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ; 4 - 4.5 MPa, rt → 70 °C

Reference

: Synthesis of racemic 2-amino-butanol with microreactor

Zang, Li; Yu, Rong-hua; Qiao, Hao; Liu, Cun-li, Xiandai Huagong, 2015, 35(9), 125-127

Synthetic Circuit 10

193086-15-6

96-20-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: 1,4-Dioxane ; overnight, 80 °C

Reference

: A palladium-catalyzed protocol for the synthesis of 2-phenyl-3-tosyl-4-vinyloxazolidine

Chen, Chun-chun; Kong, Li-chun; Zhu, Gang-guo, Zhejiang Huagong, 2010, 41(11), 13-16

Synthetic Circuit 11

193086-15-6

96-20-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; overnight, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Highly efficient and diastereoselective synthesis of 1,3-oxazolidines featuring a palladium-catalyzed cyclization reaction of 2-butene-1,4-diol derivatives and imines

Chen, Dongxu; Chen, Xiaoyi; Du, Taiping; Kong, Lichun; Zhen, Renwei; et al, Tetrahedron Letters, 2010, 51(39), 5131-5133

Synthetic Circuit 12

5856-63-3

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Cobalt Solvents: 1,4-Dioxane ; 5 h, 3 MPa, 160 °C

Reference

: Racemization of R-2-amino-1-butanol catalyzed by a fixed-bed Raney cobalt catalyst

Zhang, Yuecheng; Bai, Guoyi; Li, Yang; Yan, Xilong; Chen, Ligong, Journal of Molecular Catalysis A: Chemical, 2006, 255(1-2), 269-274

Synthetic Circuit 13

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Bis[chloro(norbornadiene)rhodium] , 1,1′-(1-Methyl-1,2-ethanediyl)bis[1,1-diphenylphosphine] Solvents: Ethanol ; 20 h, 68 atm, 60 °C

Reference

: Bis(bicyclo[2.2.1]hepta-2,5-diene)-dichlorodirhodium

Watanabe, Yoshihisa; Yorimitsu, Hideki; Oshima, Koichiro, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2008, 1, 1-4

Synthetic Circuit 14

609-31-4

96-20-8

Reaction Conditions

Reference

: Reduction of nitro alcohols via homogeneous catalysis

, United States, , ,

Synthetic Circuit 15

5856-63-3

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Toluene ; 5 h, 1.7 MPa, rt → 150 °C

Reference

: Synthesis of ethambutol

Bai, Guo-yi; Chen, Li-gong; Xing, Peng; Li, Yang; Yan, Xi-long, Jingxi Huagong, 2004, 21(12), 943-945

Synthetic Circuit 16

609-31-4

96-20-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium , (2R)-1-[(1R)-1-(Dimethylamino)ethyl]-2-(diphenylphosphino)ferrocene Solvents: Ethanol

Reference

: Homogeneous hydrogenation of nitro aliphatic compounds catalyzed by Group VIII transition metal phosphine complexes

Harsy, Stephen G., Tetrahedron, 1990, 46(21), 7403-12

Synthetic Circuit 17

584-03-2

96-20-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Barium nitrate , Cobalt dinitrate , Ferric nitrate , Nickel nitrate hexahydrate , Zirconium nitrate Solvents: Water ; pH 7 - 8, 90 °C; 60 min, neutralized, 90 °C; 15 h, 120 °C
1.2 Reagents: Alumina , Nitric acid Solvents: Water ; 20 h, 120 °C; 4 h, 50 °C
1.3 Reagents: Hydrogen ; 5 h, 400 °C; 5 MPa, 400 °C → 160 °C
1.4 Reagents: Ammonia Solvents: Benzene , 1,4-Dioxane ; 160 °C

Reference

: Process for preparation of 2-amino-1-alcohols from 1,2-diols

, China, , ,

Synthetic Circuit 18

5339-83-3

96-20-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; 1 h, 0 °C; 4 h, 67 °C; 67 °C → 25 °C
1.3 Reagents: Methanol ; 25 °C
1.4 Reagents: Potassium hydroxide Solvents: Water ; 3 h, reflux

Reference

: New, convenient methods of synthesis and resolution of 1,2-amino alcohols

Periasamy, Mariappan; Sivakumar, Sangarappan; Reddy, Meda Narsi, Synthesis, 2003, (13), 1965-1967

Synthetic Circuit 19

2835-81-6

96-20-8

Reaction Conditions

1.1 Reagents: Iodine , Sodium borohydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; overnight, 90 °C; 90 °C → rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; 4 h, rt

Reference

: Highly exo selective, photochemically promoted cyclization of iodoallene derivatives

Jovanovic, Milos; Simic, Milena ; Petkovic, Milos; Tasic, Gordana; Maslak, Veselin; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1435-1440

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2-Amino-1-butanol (96-20-8)

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2-Amino-1-butanol Related Literature

1. The role of chirality in the competition between inter and intramolecular hydrogen bonds: jet-cooled van der Waals complexes of (±)2-naphthyl-1-ethanol with (±)1-amino-2-propanol and (±)2-amino-1-butanol

N. Seurre,J. Sepio?,K. Le Barbu-Debus,F. Lahmani,A. Zehnacker-Rentien Phys. Chem. Chem. Phys. 2004 6 2867
2. Ring-locking strategy facilitating determination of absolute optical purity of 2-amino-1-butanol by reverse-phase high-performance liquid chromatography

Bo Li,Jie Zhang,Bei-Bei Yang,Li Li,Xiao-Xiao Yang RSC Adv. 2017 7 45714
3. Non-covalent interactions in molecular systems: thermodynamic evaluation of the hydrogen bond strength in aminoalcohols

Riko Siewert,Ralf Ludwig,Sergey P. Verevkin Phys. Chem. Chem. Phys. 2021 23 25226
4. Structural diversity and magnetic properties of copper(ii) quinaldinate compounds with amino alcohols

Nina Podjed,Barbara Modec,Rodolphe Clérac,Mathieu Rouzières,María M. Alcaide,Joaquín López-Serrano New J. Chem. 2022 46 6899
5. Synthesis of 2,5-disubstituted pyrroles via dehydrogenative condensation of secondary alcohols and 1,2-amino alcohols by supported platinum catalysts

S. M. A. H. Siddiki,Abeda S. Touchy,Chandan Chaudhari,Kenichi Kon,Takashi Toyao,Ken-ichi Shimizu Org. Chem. Front. 2016 3 846
6. Micelle formation of a non-ionic surfactant in non-aqueous molecular solvents and protic ionic liquids (PILs)

Emmy C. Wijaya,Frances Separovic,Calum J. Drummond,Tamar L. Greaves Phys. Chem. Chem. Phys. 2016 18 24377
7. Preparation, characterization and performance evaluation of separation of alcohol using crosslinked membrane materials

Pravin G. Ingole,Neha R. Thakare,KeeHong Kim,Hari C. Bajaj,Kripal Singh,HyungKeun Lee New J. Chem. 2013 37 4018
8. Activity and conformation of lysozyme in molecular solvents, protic ionic liquids (PILs) and salt–water systems

Emmy C. Wijaya,Frances Separovic,Calum J. Drummond,Tamar L. Greaves Phys. Chem. Chem. Phys. 2016 18 25926
9. Fluorescence recognition of chiral amino alcohols by using a novel ionic liquid sensor

Pengfei Cai,Datong Wu,Xiaoyong Zhao,Yuanjiang Pan Analyst 2017 142 2961
10. Linking molecular/ion structure, solvent mesostructure, the solvophobic effect and the ability of amphiphiles to self-assemble in non-aqueous liquids

Emmy C. Wijaya,Tamar L. Greaves,Calum J. Drummond Faraday Discuss. 2013 167 191

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